Cas no 877636-57-2 (4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-chloro-3-nitrobenzoate)

• Product Name: 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
• CAS No: 877636-57-2
• MF: C₁₇H₁₀ClN₃O₆S
• MW: 419.795801639557
• CID: 6093232
• PubChem ID: 18572338
• Update Time: 2025-06-08

4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-chloro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
• [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 4-chloro-3-nitrobenzoate
• SR-01000020418
• CHEMBL2158344
• AKOS024654809
• F2510-0139
• 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
• BDBM50393925
• SR-01000020418-1
• 877636-57-2
• MLS-0437368.0001
• 4-oxo-6-[(pyrimidin-2-ylsulfanyl)methyl]-4H-pyran-3-yl 4-chloro-3-nitrobenzoate

• Inchi： 1S/C17H10ClN3O6S/c18-12-3-2-10(6-13(12)21(24)25)16(23)27-15-8-26-11(7-14(15)22)9-28-17-19-4-1-5-20-17/h1-8H,9H2
• InChI Key： GWGIXWHWNOECCZ-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC=CC=N2)OC=1)(=O)C1=CC=C(Cl)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 418.9978839g/mol
• Monoisotopic Mass: 418.9978839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 150Ų

Additional information on 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-chloro-3-nitrobenzoate

Chemical Profile of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-chloro-3-nitrobenzoate (CAS No. 877636-57-2) and Its Emerging Applications in Medicinal Chemistry

The compound 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-chloro-3-nitrobenzoate (CAS No. 877636-57-2) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a derivative featuring a pyran core conjugated with a 4-chloro-3-nitrobenzoate moiety and a pyrimidin-2-ylsulfanyl substituent, this molecule exhibits structural complexity that has garnered attention in the field of medicinal chemistry. The unique arrangement of these functional groups not only imparts distinct electronic and steric properties but also opens up possibilities for diverse biological activities.

Recent advancements in drug discovery have highlighted the significance of multi-target interactions, where compounds capable of modulating multiple biological pathways simultaneously offer enhanced therapeutic efficacy. The structural framework of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-chloro-3-nitrobenzoate positions it as a potential candidate for such polypharmacological approaches. The presence of the pyrimidinylsulfanyl group, in particular, has been associated with inhibitory effects on various kinases and enzymes, making it a valuable scaffold for developing novel therapeutics.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been driven by its potential to serve as a lead structure for drug development. The 4-chloro and 3-nitro substituents on the benzoate moiety contribute to its reactivity and ability to engage with biological targets through hydrogen bonding, π-stacking interactions, and electrostatic effects. These features are particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions or enzyme-mediated pathways.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The pyran ring can be further functionalized to introduce additional pharmacophores or to optimize solubility and metabolic stability. Such modifications are critical in transitioning from an initial hit compound to a lead candidate that meets pharmaceutical standards. The ability to derivatize the pyrimidin-2-ylsulfanyl group further expands its synthetic utility, allowing chemists to explore different regioisomers or analogues with tailored biological profiles.

The pharmacological potential of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4-chloro-3-nitrobenzoate has been explored in several preclinical studies. Researchers have investigated its interaction with enzymes such as kinases, which play pivotal roles in cellular signaling pathways associated with cancer, inflammation, and neurodegenerative diseases. The nitro group, in particular, has been shown to enhance binding affinity through redox-active interactions, providing a mechanism for selective target engagement.

Moreover, the compound’s ability to cross the blood-brain barrier has been evaluated in models predictive of central nervous system (CNS) penetration. This property is crucial for therapeutic applications targeting neurological disorders, where intracellular access is often required. The balance between lipophilicity and polarizability imparted by its structural features makes it an attractive candidate for CNS drug development.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Advances in catalytic processes have enabled more efficient routes to complex heterocycles like the pyran core, reducing reaction times and improving yields. Additionally, green chemistry principles have been applied to minimize waste and enhance sustainability in its production.

In conclusion, 4-oxo-6-(pyrimidin-2-y lsulfanyl)methyl -4H-pyran -3 -yl 4-chloro -3 -nitrobenzoate (CAS No. 877636 -57 -2) stands as a testament to the ingenuity of medicinal chemists in designing molecules with tailored properties for therapeutic intervention. Its unique structural features, coupled with emerging research findings on its biological activities, position it as a promising scaffold for future drug development. As research continues to uncover new applications for this compound and its derivatives, it will undoubtedly play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.